Cas no 2098122-89-3 (1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098122-89-3
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5726070
• PubChem ID: 121208472
• Update Time: 2025-10-31

1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-(cyclopropylmethyl)pyrrolidin-3-yl]triazole-4-carboxylic acid
• AKOS026717870
• 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2098122-89-3
• F2157-0028

• Inchi： 1S/C11H16N4O2/c16-11(17)10-7-15(13-12-10)9-3-4-14(6-9)5-8-1-2-8/h7-9H,1-6H2,(H,16,17)
• InChI Key： NNFGRSRXHVHJFV-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCN(C2)CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-89-3)

1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-89-3) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule combines a pyrrolidine ring, a cyclopropylmethyl group, and a 1,2,3-triazole-4-carboxylic acid moiety, making it a versatile scaffold for pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with various biological targets.

The compound's CAS number 2098122-89-3 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its molecular structure features a triazole ring, which is known for its stability and ability to form hydrogen bonds, enhancing its binding affinity to proteins and enzymes. The cyclopropylmethyl group adds lipophilicity, which can improve membrane permeability—a critical factor in drug development. These attributes make it a promising candidate for small-molecule therapeutics targeting diseases such as inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for heterocyclic compounds like 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by advancements in click chemistry and fragment-based drug design. The 1,2,3-triazole core, in particular, is a hotspot in drug discovery due to its synthetic accessibility and pharmacological relevance. This compound's carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an SEO perspective, users frequently search for terms like "triazole derivatives in drug development", "cyclopropylmethyl pyrrolidine applications", and "CAS 2098122-89-3 supplier". These queries reflect the growing interest in specialty chemicals for research and industrial applications. Additionally, the rise of AI-driven drug discovery has increased the need for high-quality chemical databases containing detailed information on compounds like this one.

The synthesis of 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and N-alkylation. Its purity and yield are critical for ensuring reproducibility in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing common user questions like "How to verify the purity of CAS 2098122-89-3?" and "What solvents are suitable for this compound?".

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its triazole ring can act as a ligand in catalysis, while its carboxylic acid group enables conjugation to polymers or surfaces. Such versatility aligns with the broader trend of multi-functional chemicals in sustainable innovation.

In summary, 1-(1-(cyclopropylmethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-89-3) represents a compelling case study in modern chemical research. Its structural features, synthetic accessibility, and diverse applications make it a valuable asset for scientists exploring new therapeutic avenues and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in health and technology.